Cas no 1781884-10-3 (tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1781884-10-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5304431
• Update Time: 2026-03-10

tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate
• starbld0034419

• Inchi： 1S/C14H26N2O2/c1-11-9-14(5-7-15-8-6-14)10-16(11)12(17)18-13(2,3)4/h11,15H,5-10H2,1-4H3
• InChI Key： LBHJRRUOAQUCLH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C)CC2(CCNCC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Additional information on tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate

tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1781884-10-3): A Versatile Building Block in Modern Organic Synthesis

The tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1781884-10-3) is a highly specialized spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique diazaspiro[4.5]decane scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and GPCR-targeted drugs. Researchers are increasingly exploring its potential due to its structural rigidity and ability to modulate pharmacokinetic properties.

One of the key reasons for the growing interest in tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate is its role as a proteolysis-targeting chimera (PROTAC) precursor. With the rise of targeted protein degradation as a revolutionary therapeutic strategy, this compound’s spirocyclic framework offers a stable platform for designing bifunctional molecules. Its tert-butyl carboxylate group further enhances solubility, a critical factor in optimizing drug-like properties. Recent studies highlight its utility in fragment-based drug design (FBDD), where its modularity allows for rapid diversification.

From a synthetic chemistry perspective, the CAS No. 1781884-10-3 compound exemplifies the importance of spirocyclic motifs in modern organic synthesis. Its 2,8-diazaspiro[4.5]decane core is often employed to confer conformational restraint, improving binding affinity and selectivity in drug candidates. This aligns with the broader industry trend toward three-dimensional (3D) fragments, which are increasingly preferred over flat aromatic systems due to their improved bioavailability and reduced off-target effects.

Beyond pharmaceuticals, tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate has found applications in agrochemical research and material science. Its spirocyclic structure contributes to the stability of advanced polymers and coatings, addressing demands for high-performance materials. Additionally, its compatibility with green chemistry principles—such as catalytic transformations and solvent-free reactions—makes it a sustainable choice for industrial applications.

In the context of AI-driven drug discovery, this compound’s SMILES notation and molecular descriptors are frequently used to train machine learning models for virtual screening. The integration of such building blocks into combinatorial libraries accelerates the identification of lead compounds, reflecting the synergy between synthetic chemistry and computational tools. As the demand for novel chemical entities grows, CAS No. 1781884-10-3 remains a cornerstone in innovation.

To address common queries from researchers: “What are the storage conditions for this compound?”—it is typically stable at room temperature under inert atmospheres. Another frequent question—“How does the 3-methyl substitution influence reactivity?”—highlights its role in steric tuning, often mitigating unwanted side reactions. These practical insights underscore its versatility in laboratory settings.

In summary, tert-Butyl 3-methyl-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1781884-10-3) is a multifaceted tool for chemists, bridging gaps between small-molecule synthesis, therapeutic development, and material innovation. Its adoption across disciplines underscores its enduring relevance in advancing scientific frontiers.